Cas no 89423-26-7 (Acetic acid, (4-iodophenoxy)-, compd. with N,N-diethylethanamine(1:1))

• Product Name: Acetic acid, (4-iodophenoxy)-, compd. with N,N-diethylethanamine(1:1)
• CAS No: 89423-26-7
• MF: C₁₄H₂₂INO₃
• MW: 379.233856678009
• CID: 601422
• PubChem ID: 71324128
• Update Time: 2025-04-19

Acetic acid, (4-iodophenoxy)-, compd. with N,N-diethylethanamine(1:1) Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (4-iodophenoxy)-, compd. with N,N-diethylethanamine(1:1)
• N,N-diethylethanamine,2-(4-iodophenoxy)acetic acid
• (4-Iodophenoxy)acetic acid--N,N-diethylethanamine (1/1)
• 89423-26-7
• DTXSID10753636

• Inchi： 1S/C8H7IO3.C6H15N/c9-6-1-3-7(4-2-6)12-5-8(10)11;1-4-7(5-2)6-3/h1-4H,5H2,(H,10,11);4-6H2,1-3H3
• InChI Key： QKFVVOFELNKXLE-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)OCC(=O)O.N(CC)(CC)CC

Computed Properties

• Exact Mass: 379.06444g/mol
• Monoisotopic Mass: 379.06444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 178
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų